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Compound of Interest

Compound Name: Sativan

L  Get Quote

Cat. No.: B030306

The proper disposal of laboratory chemicals is a critical component of ensuring a safe and
compliant research environment. For researchers, scientists, and drug development
professionals handling a variety of compounds, clear and accessible disposal procedures are
essential. This guide provides a comprehensive overview of the recommended disposal
procedures for Sativan, a flavonoid compound. In the absence of a specific Safety Data Sheet
(SDS) for Sativan, the following guidelines for the disposal of an uncharacterized research
chemical should be followed to ensure safety and regulatory compliance.

Chemical and Physical Properties of (-)-Sativan

Understanding the properties of a substance is the first step in its safe handling and disposal.
While a specific SDS for a commercial product named "Sativan" may not be readily available,
data for the naturally occurring flavonoid, (-)-sativan, can provide some context.

Property

Value

Molecular Formula

C17H1804[1]

Molecular Weight 286.32 g/mol [1]

Appearance Powder[2]

Solubility Practically insoluble in water[3]
Synonyms (-)-sativan, sativin[3]
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Note: This data pertains to the flavonoid (-)-sativan and should be used for informational
purposes only, as a commercial product named "Sativan" may have different properties.

Experimental Protocol for Proper Disposal

In the absence of a specific Safety Data Sheet (SDS), Sativan must be treated as a hazardous
chemical. The following protocol outlines the necessary steps for its safe disposal. This
procedure is based on general best practices for handling and disposing of unknown or
uncharacterized research chemicals.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory PPE, including safety goggles, a lab coat, and chemical-resistant
gloves.

2. Waste Characterization:

e The individual who generated the waste is responsible for its initial characterization.[4]
» Based on its classification as a flavonoid, it should be treated as chemical waste.

3. Containerization and Labeling:

e Use a chemically compatible, leak-proof container for waste collection. The container must
be clearly labeled as "Hazardous Waste".[4]

e The label should include the full chemical name ("Sativan") and any known hazards.
4. Waste Segregation:

o Do not mix Sativan waste with other chemical waste streams unless compatibility is certain.

[4]
5. Storage:

» Waste should be stored in a designated Satellite Accumulation Area (SAA) within the
laboratory.[4]
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e Ensure the container is tightly sealed and stored in secondary containment.
6. Consultation with Environmental Health and Safety (EHS):

» Before proceeding with disposal, it is mandatory to contact your institution's EHS
department.[4] They will provide specific guidance and are responsible for the final disposal
of the waste.

7. In-Lab Neutralization (if applicable and approved by EHS):

» Specific neutralization protocols for Sativan are not available. Do not attempt to neutralize
the chemical without explicit instructions and approval from EHS.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the disposal of a research
chemical like Sativan where a specific SDS is not available.
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By adhering to these general but crucial safety and disposal protocols, laboratory professionals
can manage Sativan waste responsibly, ensuring the protection of themselves, their
colleagues, and the environment. Always prioritize consulting with your institution's EHS
department for the most accurate and compliant disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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